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Compound of Interest

Compound Name: 9-Oxonerolidol

Cat. No.: B580015

CAS Number: 58865-88-6

This technical guide provides an in-depth overview of 9-Oxonerolidol, a farnesane-type
sesquiterpenoid. The document is intended for researchers, scientists, and drug development
professionals interested in the isolation, characterization, and biological activity of this natural
compound.

Core Data Summary

The following tables summarize the key chemical and biological data for 9-Oxonerolidol.

Table 1: Chemical and Physical Properties of 9-Oxonerolidol

Property Value
CAS Number 58865-88-6
Molecular Formula C15H2402
Molecular Weight 236.35 g/mol
Chiliadenus lopadusanus|[1][2][3], Valeriana
Source L
officinalis
Chemical Class Farnesane-type sesquiterpenoid
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Table 2: Antibacterial Activity of 9-Oxonerolidol[2][4]

Minimum Inhibitory

Test Organism Strain .
Concentration (MIC)

Staphylococcus aureus Methicillin-Resistant (MRSA) 150 pg/mL

Acinetobacter baumannii - 150 pg/mL

Experimental Protocols

This section details the methodologies for the isolation and biological evaluation of 9-
Oxonerolidol as reported in the scientific literature.

Isolation of 9-Oxonerolidol from Chiliadenus
lopadusanus|[1][2]

e Plant Material and Extraction:
o Aerial parts of Chiliadenus lopadusanus are collected and dried.

o The dried plant material is ground and extracted with a suitable solvent, such as an n-
hexane/methanol mixture, to obtain a crude extract.

e Solvent Partitioning:

o The crude extract is subjected to liquid-liquid partitioning to separate compounds based on
their polarity. This typically involves partitioning between a polar and a non-polar solvent.

o Chromatographic Purification:

o

The n-hexane fraction, showing antibacterial activity, is subjected to column
chromatography.

o

The column is eluted with a gradient of solvents to separate the different components.

o

Fractions are collected and analyzed for their chemical composition and biological activity.
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¢ Final Purification:

o Fractions containing 9-Oxonerolidol are further purified using techniques such as Thin
Layer Chromatography (TLC) to yield the pure compound.

o The structure of the isolated 9-Oxonerolidol is confirmed by spectroscopic methods like
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Determination of Minimum Inhibitory Concentration
(MIC)[2]

e Bacterial Strains and Culture Conditions:

o Methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii are
used as test organisms.

o Bacteria are cultured in an appropriate growth medium, such as Mueller-Hinton Broth
(MHB), at 37°C.

» Broth Microdilution Assay:

o A serial two-fold dilution of 9-Oxonerolidol is prepared in a 96-well microtiter plate with
MHB.

o A standardized bacterial suspension (inoculum) is added to each well.

o The microtiter plate includes positive controls (bacteria and medium without the
compound) and negative controls (medium only).

¢ Incubation and Observation:
o The plate is incubated at 37°C for 18-24 hours.

o The MIC is determined as the lowest concentration of 9-Oxonerolidol that completely
inhibits the visible growth of the bacteria.

Antibiofilm Activity Assay|[2]
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¢ Biofilm Formation:

o Bacterial strains are grown in a suitable medium, and a standardized suspension is
prepared.

o The bacterial suspension is added to the wells of a microtiter plate containing various
concentrations of 9-Oxonerolidol.

e Incubation and Staining:

o The plate is incubated at 37°C for a period that allows for biofilm formation (e.g., 24

hours).

o After incubation, the planktonic (free-floating) bacteria are removed by washing the wells
with a phosphate-buffered saline (PBS) solution.

o The remaining biofilm is fixed (e.g., with heat) and stained with a crystal violet solution.
e Quantification:

o The excess stain is washed away, and the stain bound to the biofilm is solubilized with a
suitable solvent (e.g., ethanol or acetic acid).

o The absorbance of the solubilized stain is measured using a microplate reader. The
absorbance is proportional to the amount of biofilm formed.

o The percentage of biofilm inhibition is calculated by comparing the absorbance of the
treated wells to the untreated control wells.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of
action for 9-Oxonerolidol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-Oxonerolidol: A Technical Overview of its Isolation,
Antibacterial Properties, and Experimental Evaluation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b580015#what-is-the-cas-number-for-9-
oxonerolidol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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